10.1039/A807471B | Double diastereocontrol in the synthesis of enantiomerically pure polyoxamic acid

Double diastereocontrol in the synthesis of enantiomerically pure polyoxamic acid

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A807471B

Abstract

Polyoxamic acid 4 is prepared by a short and efficient process involving diastereochemically matched cycloaddition of 5-(S)-phenylmorpholin-2-one 1 with (S)-glyceraldehyde acetonide 2, followed by sequential hydrolysis and hydrogenolysis of the adduct.

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Journal Name：Chemical Communications

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